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Compound of Interest

Compound Name: (S)-PF-04449613

Cat. No.: B10856839

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent, non-hazardous research compounds like (S)-PF-04449613 is a critical
component of laboratory safety and environmental responsibility. While a specific Safety Data
Sheet (SDS) with explicit disposal instructions for (S)-PF-04449613 is not readily available, this
guide provides a comprehensive set of procedures based on general best practices for the
disposal of non-hazardous, potent pharmaceutical compounds and their solutions.

Quantitative Data Summary

The following table summarizes key quantitative data for (S)-PF-04449613, a potent PDE9
inhibitor. This information is crucial for understanding the nature of the compound and for
making informed decisions regarding its handling and disposal.
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Property Value Source
Molecular Weight 395.45 g/mol

Formula C21H25Ns03

Purity =>98% (HPLC)

ICso for PDE9 22 nM

Solubility in DMSO to 100 mM

Storage Temperature -20°C (long term)

CAS Number 1236858-52-8

Experimental Protocols: Disposal Procedures

The following step-by-step protocols are based on established guidelines for the disposal of
laboratory chemical waste. Given the potent biological activity of (S)-PF-04449613, it is prudent
to handle it with care, even in the absence of a formal hazardous waste classification.

Disposal of Solid (S)-PF-04449613 Waste:

o Segregation: Collect all solid waste contaminated with (S)-PF-04449613, including unused
compound, contaminated personal protective equipment (PPE), and weighing papers, in a
dedicated, clearly labeled hazardous waste container.

o Containerization: Use a robust, leak-proof container with a secure lid. The container should
be compatible with chemical waste.

o Labeling: Clearly label the waste container as "Hazardous Waste" and list the contents,
including "(S)-PF-04449613". Include the date when the waste was first added.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose
of solid (S)-PF-04449613 in the regular trash.
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Disposal of (S)-PF-04449613 in DMSO Solutions:

Collection: Collect all liquid waste containing (S)-PF-04449613 and DMSO in a dedicated,
sealed, and properly vented waste container.

o Container Type: Use a container specifically designed for flammable liquid waste, as DMSO
is combustible.

e Labeling: Label the container as "Hazardous Waste" and clearly indicate the contents as a
mixture of "(S)-PF-04449613 and Dimethyl Sulfoxide (DMSO)".

o Storage: Store the liquid waste container in a designated area for flammable waste, away
from sources of ignition.

o Disposal: Contact your institution's EHS office for collection and disposal. Do not pour DMSO
solutions down the drain.

Mandatory Visualizations

Diagram 1: General Workflow for Safe Handling and Disposal of Potent Research Compounds
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General Workflow for Safe Handling and Disposal of Potent Research Compounds
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Caption: Workflow for handling and disposal of potent compounds.
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Diagram 2: Signaling Pathway Inhibition by (S)-PF-04449613

Mechanism of Action: (S)-PF-04449613 as a PDE9 Inhibitor
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (S)-PF-
04449613]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856839#s-pf-04449613-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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